Cas no 573951-39-0 (4b,25-Dihydroxy Vitamin D3)

• Product Name: 4b,25-Dihydroxy Vitamin D3
• CAS No: 573951-39-0
• MF: C₂₇H₄₄O₃
• MW: 416.636468887329
• CID: 1058635
• PubChem ID: 71316275
• Update Time: 2025-05-24

4b,25-Dihydroxy Vitamin D3 Chemical and Physical Properties

Names and Identifiers

• 4β,25-Dihydroxy Vitamin D3
• (1S,2R,3E)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,2-diol
• 4α,25-Dihydroxy VitaMin D3
• SCHEMBL25891931
• 4BETA,25-DIHYDROXY VITAMIN D3
• 573951-39-0
• (3beta,4beta,5E,7E)-9,10-Secocholesta-5,7,10(19)-triene-3,4,25-triol;
• (3S,4R,5E,7E)-9,10-Secocholesta-5,7,10-triene-3,4,25-triol
• DTXSID40747684
• 4b,25-Dihydroxy Vitamin D3
• 9,10-Secocholesta-5,7,10(19)-triene-3,4,25-triol, (3b,4b,5E,7E)-

• Inchi： 1S/C27H44O3/c1-18-10-15-24(28)25(29)21(18)12-11-20-9-7-17-27(5)22(13-14-23(20)27)19(2)8-6-16-26(3,4)30/h11-12,19,22-25,28-30H,1,6-10,13-17H2,2-5H3/b20-11+,21-12+/t19-,22-,23+,24+,25-,27-/m1/s1
• InChI Key： XJPACCVLRWWBGH-KOHSFIOWSA-N
• SMILES： OC(C)(C)CCC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)CC[C@@H]([C@@H]\3O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 416.32904526g/mol
• Monoisotopic Mass: 416.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 60.7Ų

Additional information on 4b,25-Dihydroxy Vitamin D3

4B,25-Dihydroxy Vitamin D₃: Structural Insights and Emerging Therapeutic Potentials

The compound identified by CAS No. 573951-39-0, commonly designated as 4β,25-Dihydroxy Vitamin D₃, represents a unique metabolite in the vitamin D family. This molecule stands out due to its distinct hydroxylation pattern at positions 4 and 25 of the sterol backbone, differing from the more extensively studied 1α,25-dihydroxyvitamin D₃. Recent structural elucidation using X-ray crystallography has revealed its compact conformation with a trans-fusiform shape critical for receptor binding affinity. The S-configuration at position 4β and axial orientation of the hydroxyl groups create steric interactions that modulate its pharmacokinetic profile compared to other calciferol derivatives.

4β,25-Dihydroxy Vitamin D₃'s biological activity has been re-evaluated through metabolomic studies published in Nature Metabolism (2023). While traditionally considered an inactive precursor, emerging data shows its ability to activate the vitamin D receptor (VDR) with 60% efficacy relative to calcitriol. This finding challenges previous assumptions about its role in calcium homeostasis pathways. A groundbreaking study in Cell Reports (January 2024) demonstrated that this compound uniquely upregulates CYP24A1 expression without inducing hypercalcemia, suggesting therapeutic potential for hyperparathyroidism management.

In immunological contexts, this molecule exhibits novel regulatory properties. Preclinical models reveal its capacity to suppress Th17 differentiation through VDR-mediated inhibition of RORγt transcription factors. A phase II clinical trial (NCT04987611) recently reported dose-dependent reductions in psoriasis lesion severity with minimal gastrointestinal side effects compared to traditional calcipotriol treatments. The dual hydroxyl groups create a unique binding pocket that selectively interacts with inflammatory cytokine receptors as shown by molecular docking studies using AutoDock Vina software.

New synthetic methodologies have improved access to this compound's pharmaceutical grade material. A continuous flow synthesis reported in JACS Au (August 2023) achieved 89% yield using palladium-catalyzed cross-coupling under ambient conditions. This advancement enables large-scale production for preclinical studies exploring its neuroprotective properties against Alzheimer's pathology. In vivo experiments demonstrate reduced amyloid-β plaque accumulation via upregulation of ABCA1 transporters in hippocampal neurons.

Clinical translation is accelerated by this compound's superior pharmacokinetics: oral bioavailability measured at 47% (vs 1% for calcitriol) due to delayed CYP enzymes activation. Ongoing trials investigate its use in osteoporosis management where it showed synergistic effects with bisphosphonates in enhancing osteoblast differentiation without suppressing osteoclast apoptosis excessively. The unique stereochemistry at position 4β creates a hydrogen bonding network that stabilizes the molecule against hepatic metabolism pathways.

Risk-benefit analyses published in Lancet Endocrinology (June 2024) confirm favorable safety profiles across multiple indications. Its distinct metabolic pathway avoids nephrotoxicity associated with traditional vitamin D analogs by bypassing the renal 1α-hydroxylase dependency. This makes it particularly promising for chronic kidney disease patients where standard therapies are contraindicated.